Cas no 87686-99-5 (3H-Phenoxazin-3-one, 7-(hexyloxy)-)

3H-Phenoxazin-3-one, 7-(hexyloxy)- structure
87686-99-5 structure
Product Name:3H-Phenoxazin-3-one, 7-(hexyloxy)-
CAS No:87686-99-5
MF:C18H19NO3
MW:297.348365068436
CID:653516
PubChem ID:71412352
Update Time:2025-04-19

3H-Phenoxazin-3-one, 7-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 7-(hexyloxy)-
    • 7-hexoxyphenoxazin-3-one
    • DTXSID90831906
    • 7-(Hexyloxy)-3H-phenoxazin-3-one
    • 87686-99-5
    • Inchi: 1S/C18H19NO3/c1-2-3-4-5-10-21-14-7-9-16-18(12-14)22-17-11-13(20)6-8-15(17)19-16/h6-9,11-12H,2-5,10H2,1H3
    • InChI Key: YRHJSJPOVHLYQM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2=C(C=1)OC1=CC(C=CC1=N2)=O)CCCCCC

Computed Properties

  • Exact Mass: 297.13649347g/mol
  • Monoisotopic Mass: 297.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 47.9Ų
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